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Compound of Interest

Compound Name: Kaerophyllin

Cat. No.: B030225

Disclaimer: The chemical "Kaerophyllin" is not a recognized substance, and therefore, no
specific safety information is available. The following guidelines are provided for Methanol as
an illustrative example of a comprehensive laboratory safety protocol. This information should
only be used for handling Methanol and not for any other substance.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Methanol. It includes detailed operational and
disposal plans to ensure a safe laboratory environment.

Essential Safety Information

Methanol is a colorless, volatile, flammable, and toxic liquid.[1][2] Exposure can occur through
inhalation, skin absorption, and ingestion.[3] It can cause severe health effects, including
metabolic acidosis, damage to the central nervous system and optic nerve, and even blindness
or death.[4][5][6][7]

Quantitative Data Summary

A clear understanding of Methanol's properties is critical for safe handling. The table below
summarizes key quantitative data.
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Property Value References
Chemical Formula CHsOH [8]
Molecular Weight 32.04 g/mol [9]
Boiling Point 64.7 °C (148.5 °F) [1]
Flash Point 9.7 °C (49.5 °F) [1]
Autoignition Temperature 385 °C (725 °F)

Lower Explosive Limit (LEL) 6.0% 9]
Upper Explosive Limit (UEL) 36.5% 9]
OSHA PEL (8-hr TWA) 200 ppm (260 mg/m3) [4][10]
NIOSH REL (10-hr TWA) 200 ppm (260 mg/m3) [4]
NIOSH STEL (15-min) 250 ppm (325 mg/m3) [10]

IDLH (Immediately Dangerous

6,000 ppm 4
to Life or Health) PP 4

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to minimize exposure risk. All personnel must be
trained on the proper use and limitations of their PPE.[11]

Required PPE for Handling Methanol
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PPE Category

Specification

Rationale

Eye Protection

ANSI-approved safety glasses
with side shields or chemical
splash goggles.[3][11][12]

Protects against splashes and
vapors that can cause severe

eye irritation and injury.[2]

Hand Protection

Butyl or Viton rubber gloves
are recommended for
prolonged contact.[4][12]
Nitrile gloves are suitable for

short-term use.[12]

Prevents skin absorption,
which can lead to systemic

toxicity.[6]

Body Protection

A flame-retardant lab coat, fully
buttoned with sleeves of
sufficient length.[11][13]

Protects skin from splashes
and prevents contamination of

personal clothing.

Respiratory Protection

Use only in a well-ventilated
area, preferably a chemical
fume hood.[1][8] For
insufficient ventilation or large
spills, a NIOSH-approved
respirator with an appropriate

cartridge is necessary.[12]

Protects against inhalation of
toxic vapors, which can cause
respiratory tract irritation and

systemic poisoning.[2][6]

Operational Plan: Handling and Storage

Adherence to strict handling and storage protocols is mandatory to prevent accidents and

exposure.

Workflow for Handling Methanol
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Caption: Workflow for the safe handling and storage of Methanol.
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Key Handling and Storage Procedures:

e Ventilation: Always handle Methanol in a well-ventilated area or a certified chemical fume
hood to minimize vapor inhalation.[1][8]

e Ignition Sources: Methanol is highly flammable; eliminate all ignition sources, such as open
flames, sparks, and hot surfaces, from the handling area.[7] Use only non-sparking tools and
explosion-proof equipment.[1][14]

« Static Electricity: Ground and bond containers and receiving equipment during transfers to
prevent static discharge, which can ignite vapors.[14]

o Storage: Store Methanol in tightly closed, properly labeled containers in a designated
flammable liquids storage cabinet.[11][15] Keep it away from incompatible materials like
strong oxidizing agents.[1]

Experimental Protocol: Preparation of a 10%
Methanol Solution

This protocol provides a step-by-step guide for a common laboratory procedure involving
Methanol.

e Preparation: 1.1. Confirm that a chemical fume hood is operational and the sash is at the
appropriate height. 1.2. Assemble all required materials: stock Methanol, deionized water,
graduated cylinders, and a labeled glass storage bottle. 1.3. Don all required PPE as
specified in Section 2.

e Procedure: 2.1. Perform all liquid transfers inside the chemical fume hood. 2.2. Measure the
required volume of deionized water using a graduated cylinder and pour it into the storage
bottle. 2.3. Carefully measure the required volume of stock Methanol using a separate, clean
graduated cylinder. 2.4. Slowly add the Methanol to the deionized water in the storage bottle.
Always add alcohol to water, not the other way around, to minimize splashing. 2.5. Cap the
storage bottle securely and gently swirl to ensure the solution is thoroughly mixed. 2.6.
Ensure the final container is clearly and accurately labeled with "10% Methanol in Water," the
date, and your initials.
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o Post-Procedure: 3.1. Tightly seal the stock Methanol container and return it to the flammable
liquids cabinet. 3.2. Dispose of any contaminated disposable materials (e.g., pipette tips,
wipes) in the designated hazardous waste container. 3.3. Clean the work area thoroughly.
3.4. Remove PPE in the correct order to avoid contamination, and wash hands thoroughly

with soap and water.[4]

Disposal Plan

Improper disposal of Methanol can harm the environment and pose a safety risk.[16] Al

Methanol waste is considered hazardous.[3]

Disposal Decision Pathway

Methanol Waste Generated

Is the waste container full?

Continue collecting waste in the designated, labeled hazardous waste container. Ensure the container is securely sealed and properly labeled.

Y

Store the full container in the designated Satellite Accumulation Area (SAA).

Y

Contact Environmental Health & Safety (EH&S) for waste pickup.

Waste Disposed by EH&S
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Caption: Decision pathway for the proper disposal of Methanol waste.
Key Disposal Procedures:

e Segregation: Collect all Methanol and Methanol-contaminated waste in a dedicated, clearly
labeled hazardous waste container.[17][18] Do not mix with other waste streams unless
specifically instructed by your institution's safety office.

» Container Management: Keep waste containers tightly closed except when adding waste.
[18]

» Prohibited Disposal:NEVER pour Methanol down the drain or dispose of it in regular trash.
[15][16] This is illegal and environmentally harmful.[18]

» Professional Disposal: All Methanol waste must be disposed of through a licensed
hazardous waste disposal service, typically coordinated by your institution's Environmental
Health & Safety (EH&S) department.[3][17]

Emergency Procedures
In case of an emergency, prompt and correct action is critical.
e Spills:

o Small Spill (<1 L): If trained, use an appropriate spill kit with absorbent material to contain
the spill.[11] Ensure there are no ignition sources.[15]

o Large Spill (>1 L): Evacuate the area immediately. Alert others and call emergency
services and your institution's EH&S department.[11][15]

e EXxposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing.[2][3]
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o Eye Contact: Flush eyes with an eyewash station for at least 15 minutes, lifting the upper
and lower eyelids. Seek immediate medical attention.[2]

o Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[3]

o Ingestion:DO NOT induce vomiting. Seek immediate medical attention.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. my.che.utah.edu [my.che.utah.edu]

. A Beginner's Guide to Methanol - KHA Online-SDS Management [kha.com]
. hj.gov [nj.gov]

. gov.uk [gov.uK]

. sds.chemtel.net [sds.chemtel.net]

. Methanol (HSG 105, 1997) [inchem.org]

. amherst.edu [amherst.edu]

°
(o] [00] ~ » ol EEN w N =

. METHANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

e 10. CDC - NIOSH Pocket Guide to Chemical Hazards - Methyl alcohol [cdc.gov]
e 11. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

e 12. hselifenl.com [hselifenl.com]

e 13. benchchem.com [benchchem.com]

e 14. carlroth.com [carlroth.com]

e 15. ehs.com [ehs.com]

e 16. solvent-recyclers.com [solvent-recyclers.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://my.che.utah.edu/~tony/chen4903/equipment/A_HPLC/MSD_Methanol.pdf
https://www.kha.com/a-beginners-guide-to-methanol-uses-hazards-safety-tips/
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://www.benchchem.com/product/b030225?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC423950040&productDescription=METHYL+ALCOHOL%2C+ACS%2C+99.8%25+4L&vendorId=VN00033901&countryCode=US&language=en
https://my.che.utah.edu/~tony/chen4903/equipment/A_HPLC/MSD_Methanol.pdf
https://www.kha.com/a-beginners-guide-to-methanol-uses-hazards-safety-tips/
https://nj.gov/health/eoh/rtkweb/documents/fs/1222.pdf
https://www.gov.uk/government/publications/methanol-properties-incident-management-and-toxicology/methanol-toxicological-overview
https://sds.chemtel.net/docs/Safariland%20LLC-0001221/finished_goods/Pioneer%20Forensics%20-%20PF032%20-%20PF033%20-%20PF034%20-%20Methanol.pdf
https://www.inchem.org/documents/hsg/hsg/v105hsg.htm
https://www.amherst.edu/system/files/2025-07/Methanol%20SOP.pdf
https://cameochemicals.noaa.gov/chemical/3874
https://www.cdc.gov/niosh/npg/npgd0397.html
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://hselifenl.com/wp-content/uploads/HSElife-NL-Methanol-A6-EN-2022.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_5_Octylfuran_2_YL_methanol_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.carlroth.com/medias/SDB-AE01-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzODI4NTV8YXBwbGljYXRpb24vcGRmfGFERTRMMmhsWkM4NU1qSXpNVFl6TXpFME1qQTJMMU5FUWw5QlJUQXhYMDFVWDBWT0xuQmtaZ3xkZGVlM2QyNjU3ODk1YmUyNzBlOGQxYzc4MDM1NjMyYjgxZjc4MDFjNTNlOWFjMjM4ODI1YTQxZDczNmNjYzdh
https://www.ehs.com/2014/07/methanol-safety-tips-from-msds-experts/
https://solvent-recyclers.com/applications/how-to-dispose-of-methanol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 17. collectandrecycle.com [collectandrecycle.com]
o 18. safety.pitt.edu [safety.pitt.edu]

 To cite this document: BenchChem. [Safety Protocol: Personal Protective Equipment for
Handling Methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030225#personal-protective-equipment-for-handling-
kaerophyllin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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